methyl 3-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate

• Molecular Formula: C13H12ClN3O3
• Molecular Weight: 293.7 g/mol
• IUPAC Name: methyl 3-[(4-chloro-2-methylpyrazole-3-carbonyl)amino]benzoate
• InChI: InChI=1S/C13H12ClN3O3/c1-17-11(10(14)7-15-17)12(18)16-9-5-3-4-8(6-9)13(19)20-2/h3-7H,1-2H3,(H,16,18)
• InChI Key: UVTBTVJDIYMRPC-UHFFFAOYSA-N
• SMILES: CN1C(=C(C=N1)Cl)C(=O)NC2=CC=CC(=C2)C(=O)OC

Description

Methyl 3-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate, also known as MCPB, is a chemical compound that has been widely used in scientific research due to its diverse applications. It belongs to the class of pyrazole-based compounds and has been synthesized using various methods.

Mechanism of Action

Methyl 3-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate exerts its biological effects by binding to specific targets, such as enzymes and receptors. It has been shown to inhibit the activity of various enzymes, including acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. methyl 3-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate has also been shown to bind to the adenosine A2A receptor, which is involved in the regulation of various physiological processes, such as neurotransmission and inflammation.
Biochemical and Physiological Effects:
methyl 3-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate has been shown to have various biochemical and physiological effects, depending on the target it binds to. For example, methyl 3-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate has been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to an increase in acetylcholine levels, which can result in various physiological effects, such as improved cognitive function. methyl 3-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate has also been shown to bind to the adenosine A2A receptor, which can result in various physiological effects, such as vasodilation and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

Methyl 3-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate has several advantages for lab experiments, including its ease of synthesis and availability. It can be synthesized using relatively simple methods and is commercially available. Additionally, methyl 3-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate has been shown to have diverse applications, which make it a useful tool in various fields of research. However, methyl 3-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate also has some limitations, such as its relatively low potency compared to other compounds, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of methyl 3-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate, including the synthesis of novel derivatives with improved potency and selectivity. Additionally, methyl 3-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate could be studied in more detail for its potential therapeutic applications, such as in the treatment of neurodegenerative diseases and inflammation. Furthermore, methyl 3-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate could be used as a tool in the study of protein-ligand interactions and drug discovery.

Synthesis Methods

Methyl 3-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate can be synthesized using several methods, including the reaction of 4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid with methyl 3-aminobenzoate in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC). Another method involves the reaction of 4-chloro-1-methyl-1H-pyrazole-5-carbonyl chloride with methyl 3-aminobenzoate in the presence of a base, such as triethylamine. Both methods result in the formation of methyl 3-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate, which can be purified using various techniques, such as column chromatography and recrystallization.

Scientific Research Applications

Methyl 3-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate has been widely used in scientific research due to its diverse applications. It has been used as a ligand in the synthesis of metal complexes, which have been studied for their catalytic and biological properties. methyl 3-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate has also been used as a building block in the synthesis of other pyrazole-based compounds, which have been studied for their pharmacological properties. Additionally, methyl 3-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}benzoate has been used as a tool in the study of enzyme inhibition and protein-ligand interactions.